Cas no 2137632-93-8 (2-chloro-4-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-ylbenzonitrile)

• Product Name: 2-chloro-4-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-ylbenzonitrile
• CAS No: 2137632-93-8
• MF: C₁₄H₁₂ClF₂N₃
• MW: 295.714988708496
• CID: 5609231
• PubChem ID: 165795878
• Update Time: 2025-10-21

2-chloro-4-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-ylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]benzonitrile
• 2137632-93-8
• EN300-841093
• 2-chloro-4-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-ylbenzonitrile

• Inchi： 1S/C14H12ClF2N3/c1-8(2)20-7-11(14(16)17)13(19-20)9-3-4-10(6-18)12(15)5-9/h3-5,7-8,14H,1-2H3
• InChI Key： XXZCTQASHCEUAK-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=C1)C1C(C(F)F)=CN(C(C)C)N=1

Computed Properties

• Exact Mass: 295.0687814g/mol
• Monoisotopic Mass: 295.0687814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-chloro-4-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-ylbenzonitrile

Comprehensive Overview of 2-Chloro-4-(4-(Difluoromethyl)-1-(Propan-2-yl)-1H-Pyrazol-3-yl)Benzonitrile (CAS No. 2137632-93-8)

2-Chloro-4-(4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl)benzonitrile (CAS No. 2137632-93-8) is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. Its unique molecular structure, featuring a pyrazole core and a benzonitrile moiety, makes it a versatile intermediate for synthesizing advanced functional materials. Researchers are particularly interested in its potential applications due to the growing demand for sustainable crop protection solutions and novel bioactive molecules.

The compound's difluoromethyl group enhances its metabolic stability, a critical factor in modern agrochemical formulations. This aligns with current industry trends focusing on environmentally friendly pesticides and low-residue crop treatments. In pharmaceutical contexts, the 2-chloro-4-substituted benzonitrile framework is being explored for its potential in kinase inhibition, a hot topic in cancer drug discovery and autoimmune disease research.

From a synthetic chemistry perspective, the propan-2-yl (isopropyl) substituent on the pyrazole ring offers steric control, which is valuable for structure-activity relationship (SAR) studies. This feature is frequently searched by medicinal chemists optimizing lead compounds for improved bioavailability. The compound's nitrile group also provides a handle for further derivatization, making it a multifunctional building block in heterocyclic chemistry.

Recent patent literature reveals that derivatives of 2137632-93-8 are being investigated for their herbicidal activity, particularly against resistant weed species—a major concern in precision agriculture. Its mode of action appears to involve photosystem II inhibition, though detailed mechanistic studies are ongoing. This positions the compound as relevant to discussions about next-generation weed management strategies.

Analytical characterization of 2-chloro-4-(4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl)benzonitrile typically involves HPLC-MS and NMR spectroscopy, techniques commonly searched by quality control professionals. The compound's lipophilicity (predicted logP ~3.2) makes it suitable for membrane permeability studies, another trending topic in drug delivery research.

In material science applications, the π-conjugated system formed by the pyrazole-benzonitrile structure shows promise for organic electronic materials. This connects to growing interest in flexible electronics and OLED technologies. Researchers are examining its charge transport properties for potential use in thin-film transistors.

The synthesis of CAS 2137632-93-8 typically involves Pd-catalyzed cross-coupling reactions, a subject of numerous catalysis webinars and green chemistry initiatives. Process chemists frequently search for optimization strategies regarding atom economy and reduction of heavy metal catalysts in such transformations.

From a regulatory standpoint, the compound's ecological impact assessment data is being carefully evaluated, reflecting the industry's shift toward REACH-compliant substances. This addresses common queries about chemical safety profiles in industrial biotechnology forums.

In conclusion, 2-chloro-4-(4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl)benzonitrile represents a compelling case study in multi-disciplinary chemical research. Its applications span from agrochemical innovation to medicinal chemistry and advanced materials, making it a compound of significant interest across scientific communities focused on molecular design and functional materials development.